Cas no 1116-76-3 (Trioctylamine)

• Product Name: Trioctylamine
• CAS No: 1116-76-3
• MF: C₂₄H₅₁N
• MW: 353.668447732925
• MDL: MFCD00009560
• CID: 40762
• Update Time: 2025-07-03

Trioctylamine Chemical and Physical Properties

Names and Identifiers

• Tri-n-octylamine
• TNOA
• TRICAPRYLAMINE
• TRICAPRYLYLAMINE
• TRIOCTYLAMINE
• 1-Octanamine,N,N-dioctyl-
• 336S
• Alamine 308
• Alamine 336
• Alamine 3365
• Alamine 336S
• farmin08
• n,n-dioctyl-1-octanamin
• N,N-Dioctyl-1-octanamine
• Tri-N-caprylylamine
• Tri-N-Octylamine,&gt
• Trioctylamin
• Tri-n-octylamine [Reagent for Ion-Pair Chromatography]
• TA8
• Tri-Normal-Octylamine
• TOA
• 三辛胺
• 1-Octanamine, N,N-dioctyl-
• Farmin 08
• N,N-dioctyloctan-1-amine
• XTAZYLNFDRKIHJ-UHFFFAOYSA-N
• I40965UY86
• AK164109
• trioctyl amine
• tri(N-octyl)amine
• Trioctylamine, 98%
• PubChem21346
• 1-Octanamine,N-dioctyl-
• Trioctylamine

• MDL： MFCD00009560
• Inchi： 1S/C24H51N/c1-4-7-10-13-16-19-22-25(23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3/h4-24H2,1-3H3
• InChI Key： XTAZYLNFDRKIHJ-UHFFFAOYSA-N
• SMILES： N(CCCCCCCC)(CCCCCCCC)CCCCCCCC
• BRN： 1210618

Computed Properties

• Exact Mass: 353.40200
• Monoisotopic Mass: 353.402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.5

Experimental Properties

• Color/Form: Colorless oily liquid, with ammonia smell, alkaline.
• Density: 0.809 g/mL at 25 °C(lit.)
• Melting Point: 34 ºC
• Boiling Point: 367°C(lit.)
• Flash Point: Fahrenheit: 325.4 ° f < br / > Celsius: 163 ° C < br / >
• Refractive Index: n20/D 1.449(lit.)
• Solubility: chloroform: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Miscible with chloroform. Immiscible with water.
• PSA: 3.24000
• LogP: 8.36990
• Sensitiveness: Air Sensitive
• Solubility: Soluble in alcohol and ether, slightly soluble in methanol, easily soluble in non-polar solvents, very slightly soluble in water

Trioctylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN3082
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S61-S36/37/39-S29
• FLUKA BRAND F CODES：10-23
• RTECS：RG8225000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36/37/38; R51/53
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides